![molecular formula C12H11BrN2O3 B12904831 Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate CAS No. 88051-09-6](/img/structure/B12904831.png)
Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate
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Overview
Description
Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate is a chemical compound belonging to the quinoxaline family. Quinoxalines are nitrogen-containing heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and functional materials . This compound, in particular, is of interest due to its potential therapeutic properties and versatility in chemical synthesis.
Preparation Methods
The synthesis of ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate typically involves the reaction of 2-haloanilines with amino acids in the presence of a copper catalyst . The process can be summarized as follows:
Starting Materials: 2-haloanilines and amino acids.
Catalyst: Copper.
Reaction Conditions: The reaction is carried out under controlled temperature and pressure to ensure the formation of quinoxalin-2-ones.
Subsequent Steps: The quinoxalin-2-ones are then subjected to bromination to introduce the bromo group, followed by esterification to form the ethyl ester.
Chemical Reactions Analysis
Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinoxaline derivatives with different oxidation states.
Substitution: The bromo group can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions: Reagents such as vanadium (V) oxide for oxidation and lithium aluminum hydride for reduction are commonly used.
Major Products: The major products formed from these reactions include various quinoxaline derivatives, which can be further functionalized for specific applications.
Scientific Research Applications
Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate has several scientific research applications:
Comparison with Similar Compounds
Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate can be compared with other similar compounds in the quinoxaline family:
Properties
88051-09-6 | |
Molecular Formula |
C12H11BrN2O3 |
Molecular Weight |
311.13 g/mol |
IUPAC Name |
ethyl 2-bromo-2-(3-oxo-4H-quinoxalin-2-yl)acetate |
InChI |
InChI=1S/C12H11BrN2O3/c1-2-18-12(17)9(13)10-11(16)15-8-6-4-3-5-7(8)14-10/h3-6,9H,2H2,1H3,(H,15,16) |
InChI Key |
HQNRIYDQTYXGKI-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(C1=NC2=CC=CC=C2NC1=O)Br |
Origin of Product |
United States |
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